Methyl 2-[(4-methoxypyridin-3-yl)sulfamoyl]benzoate

• CAS RN: 931126-95-3
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol
• IUPAC Name: methyl 2-[(4-methoxypyridin-3-yl)sulfamoyl]benzoate
• InChI: InChI=1S/C14H14N2O5S/c1-20-12-7-8-15-9-11(12)16-22(18,19)13-6-4-3-5-10(13)14(17)21-2/h3-9,16H,1-2H3
• InChI Key: KLPBXNJPVWIQKI-UHFFFAOYSA-N
• SMILES: COC1=C(C=NC=C1)NS(=O)(=O)C2=CC=CC=C2C(=O)OC

Description

“Methyl 2-[(4-methoxypyridin-3-yl)sulfamoyl]benzoate” is a chemical compound with the molecular formula C14H14N2O5S . It is also known by its CAS number, 931126-95-3 .

Synthesis routes and methods

Procedure details

To a solution of 5-methoxypyridin-3-amine (1 eq) in pyridine (0.4 M) was added methyl 2-(chlorosulfonyl)benzoate (1 eq) and the mixture was stirred overnight at room temperature. The mixture was diluted with saturated aqueous NaHCO3 and extracted with CH2Cl2. The organic layer was dried over Na2SO4, filtered and concentrated. The crude residue was purified by flash chromatography to give afford the title compound. 1H NMR (400 MHz, DMSO-D6) δ 9.35-9.57 (m, 1H) 8.54-8.61 (m, 1H) 8.17-8.23 (m, 1H) 7.74-7.85 (m, 2H) 7.61-7.73 (m, 1H) 7.32-7.42 (m, 1H) 6.91-7.00 (m, 1H) 3.73 (s, 3H) 3.51 (s, 3H)